Cas no 56606-96-3 (Benzenebutanoic acid, 4-(bromomethyl)-)

• Product Name: Benzenebutanoic acid, 4-(bromomethyl)-
• CAS No: 56606-96-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1599066
• Update Time: 2024-09-11

Benzenebutanoic acid, 4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(bromomethyl)-
• 4-(broMoMethyl)benzenebutyric acid

• Inchi： 1S/C11H13BrO2/c12-8-10-6-4-9(5-7-10)2-1-3-11(13)14/h4-7H,1-3,8H2,(H,13,14)
• InChI Key： WMCDCMVBFZXFSS-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(CBr)C=C1

Computed Properties

• Exact Mass: 256.00989

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±22.0 °C(Predicted)
• PSA: 37.3
• pka: 4.75±0.10(Predicted)